1-[2-(1-oxa-8-azaspiro[4.6]undec-8-yl)-2-oxoethyl]-3-(trifluoromethyl)pyridin-2(1H)-one

• IUPAC Name: 1-[2-(1-oxa-9-azaspiro[4.6]undecan-9-yl)-2-oxoethyl]-3-(trifluoromethyl)pyridin-2-one
• InChI: InChI=1S/C17H21F3N2O3/c18-17(19,20)13-4-1-8-22(15(13)24)12-14(23)21-9-2-5-16(7-10-21)6-3-11-25-16/h1,4,8H,2-3,5-7,9-12H2
• InChI Key: PTLWTJRJHAMOBP-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCCO2)CCN(C1)C(=O)CN3C=CC=C(C3=O)C(F)(F)F
• Molecular Formula: C17H21F3N2O3
• Molecular Weight: 358.35 g/mol

Description

This chemical compound is part of a broader class of substances that are synthesized through various organic reactions. Its structure suggests that it incorporates elements such as a spiro linkage between a cyclic ether and an amine, a pyridinone moiety, and a trifluoromethyl group, indicating a potential for diverse biological activity.

Synthesis Analysis

The synthesis of related spirocyclic compounds involves strategic organic transformations. For instance, compounds within this class can be prepared via the Mannich reaction, utilizing starting materials like dialkyl but-2-ynedioates and formaldehyde in the presence of alcohol, as demonstrated in studies by Sharifkanov et al. (2001) and others (Sharifkanov et al., 2001). This methodology is instrumental in forming the spiro linkage and incorporating nitrogen into the cyclic framework.

Molecular Structure Analysis

The molecular structure of spirocyclic compounds is characterized by their unique spiro linkage, which connects two rings at a single atom. NMR spectroscopy, alongside other spectroscopic methods such as IR and MS, plays a crucial role in elucidating these structures, providing insights into the arrangement of atoms and the configuration of the spiro center.

Chemical Reactions and Properties

Spirocyclic compounds undergo various chemical reactions that modify their structure and functionality. For example, the FeCl3-promoted synthesis approach can lead to ring expansion, cyclization, and chlorination, demonstrating the versatility of these molecules in undergoing complex transformations (Yeh et al., 2012).